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Compound of Interest

Compound Name: 2-(2-Methylphenyl)propan-1-amine

CAS No.: 5266-88-6

Cat. No.: B1656415

Get Quote

Executive Summary & Compound Profile
2-(2-Methylphenyl)propan-1-amine is a primary amine featuring a propyl chain substituted at

the

-position (C2) with an ortho-toluyl group. Unlike its

-methyl isomer (an amphetamine derivative), this compound is a

-phenethylamine analog. Distinguishing between these regioisomers is critical, as they exhibit
vastly different pharmacological profiles and regulatory statuses.

IUPAC Name: 2-(2-Methylphenyl)propan-1-amine

Molecular Formula:

Molecular Weight: 149.23 g/mol

Key Structural Feature: Chiral center at C2; ortho-substitution on the phenyl ring.
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The Analytical Challenge
The primary challenge lies in differentiating this "

-isomer" from its "

-isomer" (1-(2-methylphenyl)propan-2-amine) and "chain isomers" (e.g.,

-methyl analogs). Standard low-resolution mass spectrometry can yield similar molecular ions (

149), necessitating a multi-modal approach.

Comparative Analysis of Spectroscopic Techniques
This section compares the efficacy of Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared Spectroscopy (IR) for confirming this specific structure.

Table 1: Comparative Efficacy of Analytical Methods

Feature
Target: 2-(2-

Methylphenyl)propan

-1-amine

Alternative: 1-(2-

Methylphenyl)propan

-2-amine

Differentiation Power

Structure Type -isomer (Amine at C1) -isomer (Amine at C2) High

MS Base Peak (EI)
m/z 30 (

)

m/z 44 (

)

Critical (Gold

Standard)

1H NMR (Chain)
Methyl is a doublet;

is a multiplet.

Methyl is a doublet;

is a multiplet.

Moderate (Requires

analysis)

1H NMR (Ring)
4H, ortho-pattern (

ppm).
4H, ortho-pattern. Low (Identical ring)

13C NMR (

)

~46-48 ppm (

)

~50-52 ppm (

)
High

A. Mass Spectrometry (MS): The Primary Differentiator

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass spectrometry, particularly Electron Ionization (EI), provides the most rapid discrimination

between the target and its amphetamine-like isomers.

Mechanism: The fragmentation is driven by

-cleavage relative to the nitrogen atom.

Target (

-isomer): Cleavage of the

bond yields the resonance-stabilized iminium ion

, appearing at m/z 30.

Alternative (

-isomer): Cleavage of the

bond yields

, appearing at m/z 44.

Critical Insight: If your mass spectrum shows a base peak at m/z 44, you have synthesized or

isolated the amphetamine analog, not the target

-isomer.

B. Nuclear Magnetic Resonance (NMR): The Structural
Proof
While MS confirms the chain type, NMR is required to confirm the ortho-position of the methyl

group on the ring.

1H NMR Signature:
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Ortho-Methyl: A sharp singlet at

2.30–2.35 ppm.

Chain Methyl: A doublet at

1.20–1.25 ppm (

Hz).

Diastereotopic Protons: The

protons adjacent to the nitrogen (C1) are diastereotopic due to the chiral center at C2.
They appear as a complex ABX multiplet system around

2.8–3.0 ppm, distinct from the simple doublet often seen in achiral analogs.

C. Infrared Spectroscopy (IR)
IR is less specific for the chain but definitive for the ring substitution pattern.

Ortho-Substitution: Look for a strong, solitary out-of-plane bending band between 735–770

cm⁻¹.

Contrast:Meta isomers typically show two bands (690 & 780 cm⁻¹), and para isomers show a

single band at 800–860 cm⁻¹.

Visualization of Analytical Logic
The following diagram illustrates the decision matrix for confirming the structure of 2-(2-
Methylphenyl)propan-1-amine.
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Unknown Amine Sample
(MW 149)

Step 1: GC-MS (EI)

Base Peak: m/z 30

Alpha Cleavage

Base Peak: m/z 44

Alpha Cleavage

Structure: Beta-Isomer
(Primary Amine at C1)

REJECT: Alpha-Isomer
(Amphetamine Analog)

Step 2: 1H NMR (CDCl3)

Ar-CH3 Singlet @ 2.35 ppm
(Ortho-Substitution)

Aromatic Region: 7.1-7.3 ppm
(Ortho-Pattern)

CONFIRMED:
2-(2-Methylphenyl)propan-1-amine

Click to download full resolution via product page

Figure 1: Analytical Decision Tree for Structural Confirmation. Note the critical divergence at the

MS step based on base peak m/z.

Experimental Protocol
Method A: GC-MS Screening
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Purpose: Rapid differentiation from amphetamine-type isomers.[1]

Sample Preparation: Dissolve 1 mg of the amine hydrochloride salt in 1 mL of methanol. Add

1 drop of 1M NaOH to liberate the free base (optional, but improves peak shape).

Instrument Parameters:

Column: DB-5MS or equivalent (30m x 0.25mm).

Carrier Gas: Helium at 1.0 mL/min.

Temp Program: 80°C (1 min) → 20°C/min → 280°C.

Ionization: Electron Impact (EI) at 70 eV.

Data Interpretation:

Verify Molecular Ion (

) at m/z 149.

Confirm Base Peak at m/z 30.

Look for secondary fragment at m/z 119 (Loss of

, formation of o-methyl-phenethyl carbocation).

Method B: High-Resolution 1H NMR
Purpose: Confirmation of regio-chemistry (ortho vs. meta/para).

Solvent:

(Deuterated Chloroform) with TMS internal standard.

Concentration: ~10 mg sample in 0.6 mL solvent.

Acquisition: Minimum 16 scans to resolve aromatic splitting.

Key Assignment (Expected Shifts):
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1.22 (3H, d,

Hz,

)

2.34 (3H, s,

)

2.85–2.95 (2H, m,

)

3.10–3.20 (1H, m,

)

7.05–7.25 (4H, m, Aromatic

)

Mechanistic Insight: Fragmentation Pathway
Understanding why the mass spectrum looks the way it does ensures you can defend your

data.

Alpha Cleavage Pathway

Molecular Ion (M+)
m/z 149

Fragment A
[CH2=NH2]+

- Ar-CH(Me)•
(Base Peak m/z 30)

Neutral Radical
Ar-CH(Me)•

Click to download full resolution via product page
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Figure 2: Primary fragmentation pathway under Electron Ionization (EI). The stability of the

iminium ion (m/z 30) drives the base peak formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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